Cas no 890839-11-9 (Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate)

• Product Name: Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
• CAS No: 890839-11-9
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• MDL: MFCD28128120
• CID: 2116419
• PubChem ID: 57871071
• Update Time: 2025-06-08

Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
• methyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
• FJPXZQYGTLPYRT-UHFFFAOYSA-N
• AK00781111
• DA-33212
• BS-17784
• EN300-12577021
• Methyl I+/--methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
• SCHEMBL4169646
• DTXSID201140144
• methyl 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
• C76994
• CS-0161638
• 890839-11-9
• MFCD28128120
• methyl2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
• AKOS037649279
• Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate

• MDL： MFCD28128120
• Inchi： 1S/C16H23BO4/c1-11(14(18)19-6)12-7-9-13(10-8-12)17-20-15(2,3)16(4,5)21-17/h7-11H,1-6H3
• InChI Key： FJPXZQYGTLPYRT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C(=O)OC)C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.1689394g/mol
• Monoisotopic Mass: 290.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD00776527)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate

Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (CAS No. 890839-11-9): A Comprehensive Overview

Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (CAS No. 890839-11-9) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is a boronic ester derivative and is widely used as an intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential tool in modern organic chemistry and drug discovery.

The chemical structure of Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate consists of a boron-containing dioxaborolane ring attached to a substituted phenyl group and a methyl ester moiety. The presence of the boron atom in the dioxaborolane ring imparts unique reactivity to the molecule, making it highly useful in Suzuki-Miyaura coupling reactions. These reactions are widely employed in the synthesis of complex organic molecules and are crucial for the development of new drugs and materials.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antitumor agents. The researchers reported that the resulting compounds exhibited potent cytotoxic activity against various cancer cell lines, suggesting their potential as therapeutic candidates.

In addition to its applications in drug discovery, Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate has also found use in materials science. A recent study published in Advanced Materials explored the use of this compound in the synthesis of functional polymers with tunable properties. The researchers demonstrated that by incorporating this boronic ester derivative into polymer chains, they could achieve precise control over the polymer's mechanical and optical properties. This opens up new possibilities for the development of advanced materials with applications in electronics and biomedical devices.

The synthetic versatility of Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate is further enhanced by its stability under various reaction conditions. Unlike many other boronic esters that are sensitive to air and moisture, this compound can be handled under standard laboratory conditions without significant degradation. This makes it an attractive choice for large-scale synthesis and industrial applications.

From a safety perspective, Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like any chemical compound, it should be stored and used according to established safety guidelines to ensure the well-being of laboratory personnel.

In conclusion, Methyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (CAS No. 890839-11-9) is a valuable compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique chemical properties make it an indispensable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.